Cas no 408502-47-6 (methyl 2,1,3-benzoxadiazole-4-carboxylate)
408502-47-6 structure
Product Name:methyl 2,1,3-benzoxadiazole-4-carboxylate
CAS No:408502-47-6
MF:C8H6N2O3
MW:178.14484167099
MDL:MFCD29761297
CID:3166769
PubChem ID:85817590
Update Time:2025-09-27
methyl 2,1,3-benzoxadiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2,1,3-benzoxadiazole-4-carboxylate
- AKOS027441727
- Z2313107990
- EN300-313108
- Methylbenzo[c][1,2,5]oxadiazole-4-carboxylate
- Methyl benzo[c][1,2,5]oxadiazole-4-carboxylate
- 408502-47-6
- IRA50247
-
- MDL: MFCD29761297
- Inchi: 1S/C8H6N2O3/c1-12-8(11)5-3-2-4-6-7(5)10-13-9-6/h2-4H,1H3
- InChI Key: YQSWAPPOVLNWGR-UHFFFAOYSA-N
- SMILES: O1N=C2C=CC=C(C(=O)OC)C2=N1
Computed Properties
- Exact Mass: 178.03784206Da
- Monoisotopic Mass: 178.03784206Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 65.2Ų
methyl 2,1,3-benzoxadiazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096030-1g |
Methyl benzo[c][1,2,5]oxadiazole-4-carboxylate |
408502-47-6 | 97% | 1g |
$548.02 | 2023-09-02 | |
| Chemenu | CM465040-1g |
methyl 2,1,3-benzoxadiazole-4-carboxylate |
408502-47-6 | 95%+ | 1g |
$*** | 2023-05-30 | |
| TRC | B488453-10mg |
methyl 2,1,3-benzoxadiazole-4-carboxylate |
408502-47-6 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B488453-50mg |
methyl 2,1,3-benzoxadiazole-4-carboxylate |
408502-47-6 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B488453-100mg |
methyl 2,1,3-benzoxadiazole-4-carboxylate |
408502-47-6 | 100mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-313108-0.05g |
methyl 2,1,3-benzoxadiazole-4-carboxylate |
408502-47-6 | 95.0% | 0.05g |
$245.0 | 2025-03-19 | |
| Enamine | EN300-313108-0.1g |
methyl 2,1,3-benzoxadiazole-4-carboxylate |
408502-47-6 | 95.0% | 0.1g |
$366.0 | 2025-03-19 | |
| Enamine | EN300-313108-0.25g |
methyl 2,1,3-benzoxadiazole-4-carboxylate |
408502-47-6 | 95.0% | 0.25g |
$524.0 | 2025-03-19 | |
| Enamine | EN300-313108-0.5g |
methyl 2,1,3-benzoxadiazole-4-carboxylate |
408502-47-6 | 95.0% | 0.5g |
$824.0 | 2025-03-19 | |
| Enamine | EN300-313108-1.0g |
methyl 2,1,3-benzoxadiazole-4-carboxylate |
408502-47-6 | 95.0% | 1.0g |
$1057.0 | 2025-03-19 |
methyl 2,1,3-benzoxadiazole-4-carboxylate Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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